Cas no 3006-27-7 (Propanoic acid, 3,3'-thiobis-, dioctyl ester)

• Product Name: Propanoic acid, 3,3'-thiobis-, dioctyl ester
• CAS No: 3006-27-7
• MF: C₂₂H₄₂O₄S
• MW: 402.631486415863
• CID: 293113
• PubChem ID: 13624481
• Update Time: 2025-04-19

Propanoic acid, 3,3'-thiobis-, dioctyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3,3'-thiobis-, dioctyl ester
• octyl 3-(3-octoxy-3-oxopropyl)sulfanylpropanoate
• dioctyl thiodipropionate
• Propanoic acid, 3,3'-thiobis-, 1,1'-dioctyl ester
• SCHEMBL110693
• Dioctyl 3,3'-thiodipropionate
• Dioctyl 3,3'-sulfanediyldipropanoate
• DTXSID90545278
• U4DWP8L650
• Q27290671
• 3006-27-7
• UNII-U4DWP8L650

• Inchi： 1S/C22H42O4S/c1-3-5-7-9-11-13-17-25-21(23)15-19-27-20-16-22(24)26-18-14-12-10-8-6-4-2/h3-20H2,1-2H3
• InChI Key： QADJHAOXTKCYFT-UHFFFAOYSA-N
• SMILES： S(CCC(=O)OCCCCCCCC)CCC(=O)OCCCCCCCC

Computed Properties

• Exact Mass: 402.28056
• Monoisotopic Mass: 402.28038099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 22
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 77.9Ų

Experimental Properties

• PSA: 52.6